(Z)-Azobenzene
(Z)-Azobenzene
Azobenzene appears as orange-red crystals or dark brown chunky solid. (NTP, 1992)
Azobenzene is a molecule whose structure comprises two phenyl rings linked by a N=N double bond; the parent compound of the azobenzene class of compounds.
Azobenzene is a molecule whose structure comprises two phenyl rings linked by a N=N double bond; the parent compound of the azobenzene class of compounds.
Brand Name:
Vulcanchem
CAS No.:
1080-16-6
VCID:
VC0091143
InChI:
InChI=1S/C12H10N2/c1-3-7-11(8-4-1)13-14-12-9-5-2-6-10-12/h1-10H
SMILES:
C1=CC=C(C=C1)N=NC2=CC=CC=C2
Molecular Formula:
C12H10N2
Molecular Weight:
182.22 g/mol
(Z)-Azobenzene
CAS No.: 1080-16-6
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VCID: VC0091143
Molecular Formula: C12H10N2
Molecular Weight: 182.22 g/mol
CAS No. | 1080-16-6 |
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Product Name | (Z)-Azobenzene |
Molecular Formula | C12H10N2 |
Molecular Weight | 182.22 g/mol |
IUPAC Name | diphenyldiazene |
Standard InChI | InChI=1S/C12H10N2/c1-3-7-11(8-4-1)13-14-12-9-5-2-6-10-12/h1-10H |
Standard InChIKey | DMLAVOWQYNRWNQ-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)N=NC2=CC=CC=C2 |
Canonical SMILES | C1=CC=C(C=C1)N=NC2=CC=CC=C2 |
Boiling Point | 559 °F at 760 mm Hg (NTP, 1992) 293.0 °C 293 °C |
Colorform | Orange-red leaflets Monoclinic crystals Yellow or orange crystals |
Density | 1.203 at 68 °F (NTP, 1992) 1.203 at 20 °C/4 °C |
Melting Point | 154 °F (NTP, 1992) 68.25 °C 68 °C |
Physical Description | Azobenzene appears as orange-red crystals or dark brown chunky solid. (NTP, 1992) |
Description | Azobenzene appears as orange-red crystals or dark brown chunky solid. (NTP, 1992) Azobenzene is a molecule whose structure comprises two phenyl rings linked by a N=N double bond; the parent compound of the azobenzene class of compounds. |
Shelf Life | CHEMICALLY IT IS STABLE |
Solubility | less than 0.1 mg/mL at 63.5° F (NTP, 1992) 3.51e-05 M Sol in glacial acetic acid, alcohol, ether SOL IN MOST ORGANIC SOLVENTS Solubility in alc = 4.2/100 at 20 °C ether; Ligroin = 12/100 at 20 °C In water solubility, 6.4 mg/L at 25 °C |
Synonyms | azobenzene azobenzene, (E)-isomer azobenzene, (Z)-isomer azobenzene, T-labeled |
Vapor Pressure | 1 mm Hg at 218.3 °F ; 5 mm Hg at 276.3° F; 10 mm Hg at 304.7° F (NTP, 1992) 3.61e-04 mmHg 3.61X10-4 mm Hg at 25 °C |
PubChem Compound | 2272 |
Last Modified | Nov 11 2021 |
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